Cas no 679405-98-2 (3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI))

• Product Name: 3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI)
• CAS No: 679405-98-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1020067
• PubChem ID: 21919292
• Update Time: 2025-04-20

3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-methyl-5-propyl- (9CI)
• 6-methyl-5-propyl-pyridazin-3-one
• AKOS006306313
• 679405-98-2
• SCHEMBL4167104
• 6-Methyl-5-propylpyridazin-3(2H)-one
• SFUCROHSHVRZQY-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O/c1-3-4-7-5-8(11)10-9-6(7)2/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： SFUCROHSHVRZQY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)=NN1)CCC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų